5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one

• IUPAC Name: 5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one
• InChI: InChI=1S/C23H25N5O/c1-26-19-8-4-3-7-18(19)25-23(26)21-20(29)15-28(22(21)24)17-11-9-16(10-12-17)27-13-5-2-6-14-27/h3-4,7-12H,2,5-6,13-15,24H2,1H3
• InChI Key: ZDZBVVNCMXYKKC-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1C3=C(N(CC3=O)C4=CC=C(C=C4)N5CCCCC5)N
• Molecular Formula: C23H25N5O
• Molecular Weight: 387.5 g/mol

Description

The compound with the identifier “5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one” is a chemical substance that has garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one involves specific chemical reactions and conditions. The exact synthetic routes and reaction conditions are typically detailed in scientific literature and patents. These methods often require precise control of temperature, pressure, and the use of specific catalysts to achieve the desired product.

Industrial Production Methods

Industrial production of 5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one may involve large-scale chemical processes that are optimized for efficiency and yield. These methods are designed to produce the compound in significant quantities while maintaining high purity and consistency. The use of advanced technologies and equipment is common in industrial settings to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the loss of electrons and an increase in oxidation state.

Reduction: This reaction involves the gain of electrons and a decrease in oxidation state.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

The reactions involving 5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one typically require specific reagents and conditions. For example, oxidation reactions may use oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may involve reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often require catalysts and specific solvents to proceed efficiently.

Major Products Formed

The major products formed from the reactions of 5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one depend on the specific reaction conditions and reagents used. These products can vary widely and are often characterized using techniques such as mass spectrometry and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard in analytical chemistry.

Biology: The compound may be used in biological assays and experiments to study its effects on living organisms.

Medicine: Research into the potential therapeutic applications of 5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one is ongoing, with studies exploring its efficacy in treating various medical conditions.

Industry: The compound is used in the production of various industrial products, including pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

Conclusion

5-amino-4-(1-methylbenzimidazol-2-yl)-1-(4-piperidin-1-ylphenyl)-2H-pyrrol-3-one is a versatile compound with significant potential in various scientific fields. Its unique chemical properties and wide range of applications make it a valuable subject of study and industrial use. Further research into its synthesis, reactions, and applications will continue to uncover new possibilities for this intriguing compound.